Cas no 1804481-84-2 (3-Methyl-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)
3-Methyl-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique trifluoromethoxy and trifluoromethyl substituents. This compound exhibits high chemical stability and electron-withdrawing properties, making it valuable in agrochemical and pharmaceutical research. The nitro group enhances reactivity for further functionalization, while the trifluoromethyl and trifluoromethoxy moieties contribute to lipophilicity and metabolic resistance. Its structural features are particularly useful in the development of advanced intermediates for crop protection agents or bioactive molecules. The compound's well-defined regiochemistry allows for precise synthetic modifications, supporting its utility in specialized organic synthesis and material science applications.
1804481-84-2 structure
Product Name:3-Methyl-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
CAS No:1804481-84-2
MF:C8H4F6N2O3
MW:290.119382858276
CID:4841100
Update Time:2025-06-07
3-Methyl-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Methyl-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
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- Inchi： 1S/C8H4F6N2O3/c1-3-2-4(16(17)18)5(7(9,10)11)15-6(3)19-8(12,13)14/h2H,1H3
- InChI Key： YAZBSNQQQSNZGK-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC(C)=C(N=1)OC(F)(F)F)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 339
- XLogP3: 3.5
- Topological Polar Surface Area: 67.9
3-Methyl-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029084730-1g |
3-Methyl-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine |
1804481-84-2 | 97% | 1g |
$1,504.90 | 2022-04-02 |
3-Methyl-5-nitro-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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